Calcium propanedioate

• Molecular Formula: C3H2CaO4
• Molecular Weight: 142.12 g/mol
• IUPAC Name: calcium;propanedioate
• InChI: InChI=1S/C3H4O4.Ca/c4-2(5)1-3(6)7;/h1H2,(H,4,5)(H,6,7);/q;+2/p-2
• InChI Key: MLMODXBPCNLAGP-UHFFFAOYSA-L
• SMILES: C(C(=O)[O-])C(=O)[O-].[Ca+2]
• Related CAS: 141-82-2 (Parent)
• CAS No.: 19455-76-6

Description

Calcium propanedioate, also known as calcium propionate, is a food additive used in a wide variety of products, including bread, other baked goods, processed meat, whey, and other dairy products. It acts as a preservative to help extend shelf life by interfering with the growth and reproduction of microorganisms.

Chemical Reactions Analysis

This compound, like other calcium compounds, can undergo various chemical reactions. For instance, it has been found that calcium propionate can decompose thermally. More detailed information about the specific chemical reactions involving this compound was not found in the search results.

Physical And Chemical Properties Analysis

Calcium is a silvery-white, soft metal that tarnishes rapidly in air and reacts with water. It is the fifth most abundant element in Earth’s crust. Calcium has a melting point of 842°C and a boiling point of 1484°C. Its density is 1.55 g/cm³. Specific physical and chemical properties of this compound were not found in the search results.

Mechanism of Action

Calcium propanedioate acts as a preservative by interfering with the growth and reproduction of microorganisms. This is similar to the mechanism of action of calcium, which plays a vital role in the anatomy, physiology, and biochemistry of organisms and of the cell, particularly in signal transduction pathways.

Future Directions

While specific future directions for calcium propanedioate were not found in the search results, there is ongoing research into the applications of calcium and its compounds. For instance, nanostructured calcium compounds may prove useful for nutrition applications, including supplementation and/or food fortification.